
A Guide to the Fundamental Principles of
Platinum-Rhodium Thermocouple Operation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Platinum rhodium

Cat. No.: B082538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core principles governing the

operation of platinum-rhodium thermocouples. It details the underlying physics, characterizes

the various types, presents quantitative operational data, and outlines rigorous experimental

protocols for their calibration, ensuring the highest level of accuracy for scientific research and

development.

The Seebeck Effect: The Foundation of
Thermocouple Operation
The operation of all thermocouples is based on the Seebeck effect, a thermoelectric

phenomenon discovered by Thomas Johann Seebeck in 1821. The effect describes how a

temperature difference between two dissimilar electrical conductors or semiconductors

produces a voltage difference between the two substances.

A platinum-rhodium thermocouple is composed of two wires made of different materials: one

leg is pure platinum, and the other is an alloy of platinum and rhodium.[1] These wires are

joined at one end, known as the measuring or "hot" junction. The other end, the reference or

"cold" junction, is kept at a known, constant temperature.[2] When the measuring junction is

exposed to a different temperature than the reference junction, a continuous electric current is

generated and flows through the circuit.[3] This results in a small voltage, or thermoelectric

electromotive force (EMF), which can be measured.[2] This generated EMF is directly
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proportional to the temperature difference between the two junctions.[2] The magnitude of this

voltage is dependent on the specific materials used and the temperature gradient.[3]
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Caption: The Seebeck effect in a Pt-Rh thermocouple.

Types of Platinum-Rhodium Thermocouples
Platinum-rhodium thermocouples are categorized into three main internationally recognized

types: S, R, and B. These "noble metal" thermocouples are known for their high accuracy,

stability, and suitability for high-temperature measurements in oxidizing or inert atmospheres.[1]

[4]
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Feature
Type S (Pt-
10%Rh/Pt)

Type R (Pt-
13%Rh/Pt)

Type B (Pt-
30%Rh/Pt-6%Rh)

Positive Leg

(Composition)

90% Platinum, 10%

Rhodium

87% Platinum, 13%

Rhodium

70% Platinum, 30%

Rhodium

Negative Leg

(Composition)
100% Pure Platinum 100% Pure Platinum

94% Platinum, 6%

Rhodium

Continuous Temp.

Range
0 to 1450°C 0 to 1450°C ~600 to 1700°C[5]

Max Short-Term

Temp.
1600°C[1] 1600°C[1] 1800°C[1]

Key Characteristics

High stability, highest

accuracy in the series,

designated as the

standard for the

International

Temperature Scale of

1990 (ITS-90)

between 630°C and

1064°C.[1]

Slightly higher output

and improved stability

over Type S.[5]

Excellent stability at

very high

temperatures;

produces a very small

EMF at low

temperatures, making

it unsuitable for

measurements below

~600°C.[5]

Primary Applications

Laboratory standard,

precision industrial

measurements,

calibration.[5]

High-temperature

industrial process

control.[5]

Ultra-high temperature

applications such as

steel smelting, glass

production, and high-

temperature furnaces.

[5]

Quantitative Data: Voltage-Temperature Relationship
The relationship between the temperature at the measuring junction and the output EMF is

non-linear. Standardized reference tables, based on the International Temperature Scale of

1990 (ITS-90), provide the definitive thermoelectric voltage for each thermocouple type with a

reference junction at 0°C.[2][6]
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Table 3.1: Type S Thermocouple - Thermoelectric Voltage (mV) vs. Temperature (°C)[5][7]

Temp
(°C)

0 100 200 400 600 800 1000 1200 1400

EMF

(mV)
0.000 0.646 1.441 3.259 5.239 7.345 9.587 11.951 14.393

Table 3.2: Type R Thermocouple - Thermoelectric Voltage (mV) vs. Temperature (°C)[8][9]

Temp
(°C)

0 100 200 400 600 800 1000 1200 1400

EMF

(mV)
0.000 0.647 1.469 3.408 5.583 7.950 10.506 13.197 15.977

Table 3.3: Type B Thermocouple - Thermoelectric Voltage (mV) vs. Temperature (°C)[10][11]

Temp
(°C)

600 700 800 900 1000 1200 1400 1600 1700

EMF

(mV)
1.917 2.739 3.693 4.751 5.888 8.326 10.961 13.586 14.887

Experimental Protocols: High-Accuracy Calibration
For applications demanding high precision, thermocouples must be calibrated against known

standards. The most accurate method is fixed-point calibration, which utilizes the well-defined

and reproducible phase transition temperatures of pure metals as specified by ITS-90.[12][13]

Detailed Methodology: Fixed-Point Calibration
This protocol describes the calibration of a platinum-rhodium thermocouple using a metal

freezing-point cell (e.g., Zinc at 419.527°C, Aluminum at 660.323°C, or Silver at 961.78°C).[14]

Apparatus:
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High-temperature calibration furnace with a uniform temperature zone.

Sealed fixed-point cell containing a high-purity (≥99.999%) metal.[14]

High-precision digital voltmeter or nanovoltmeter.

Isothermal block or ice bath for the reference junction (to maintain 0°C).[15]

The thermocouple to be calibrated.

Protective alumina sheathing.

Procedure:

Preparation: Insert the thermocouple into a protective sheath and place it inside the crucible

well of the fixed-point cell. Ensure the reference junction is placed in the ice bath and has

thermally stabilized.[15]

Heating: Place the entire cell assembly into the calibration furnace. Heat the furnace to a

temperature approximately 5°C to 10°C above the melting point of the metal.

Melting Plateau: Monitor the thermocouple's EMF output. As the metal melts, the

temperature (and thus the EMF) will hold steady, creating a "melting plateau." This confirms

the furnace is operating correctly and the metal is fully molten.

Initiating the Freeze: Slowly cool the furnace (typically at a rate of 0.1°C to 1°C per minute).

The temperature will drop until it is slightly below the freezing point (supercooling), followed

by a rapid rise back to the freezing point as crystallization begins (recalescence).[14]

Freezing Plateau: The temperature will remain highly stable during the phase transition from

liquid to solid. This stable period is the "freezing plateau."[12]

Data Acquisition: During the freezing plateau, record the stable EMF output from the

thermocouple using the high-precision voltmeter. Multiple readings should be taken to

ensure stability and calculate an average value.

Comparison and Deviation: Compare the measured average EMF with the standard EMF

value for that specific fixed-point temperature from the ITS-90 reference tables.[12] The
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difference between these values represents the thermocouple's deviation at that

temperature.

Calibration Curve: Repeat this process at several different fixed points (e.g., Zinc, Aluminum,

Silver) to generate a deviation curve across the thermocouple's operating range. This curve

can then be used to apply corrections to future measurements.
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Caption: Experimental workflow for fixed-point calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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